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Compound of Interest

Compound Name: Einecs 301-950-1

Cat. No.: B12695141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the solubility of the chemical

substance identified by Einecs 301-950-1. This substance is chemically defined as 2,4,6-

trichlorophenol, compound with 2,2',2''-nitrilotriethanol (1:1), with the corresponding CAS

Number 94087-58-8.[1]

The solubility of a compound is a critical physicochemical property, profoundly influencing its

behavior in various applications, including chemical synthesis, formulation development, and

biological systems. This guide summarizes the available quantitative and qualitative solubility

data for the individual components of this compound and provides insights into the expected

solubility of the resulting salt. Detailed experimental protocols for solubility determination are

also presented.

Chemical Identity and Components
Einecs 301-950-1 is an acid-base salt formed from the reaction of 2,4,6-trichlorophenol (TCP)

and 2,2',2''-nitrilotriethanol, commonly known as triethanolamine (TEA).

2,4,6-Trichlorophenol (TCP): A chlorinated phenol that exists as a white to yellowish

crystalline solid.[2] It is known for its use as a fungicide, herbicide, and antiseptic.[2]
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Triethanolamine (TEA): A tertiary amine and a triol, appearing as a viscous, colorless to pale

yellow liquid.[3] It is widely used as a pH adjuster, emulsifier, and surfactant in various

industrial and pharmaceutical applications.

The formation of a 1:1 compound involves the acidic phenolic proton of TCP transferring to the

basic nitrogen atom of TEA, forming a triethanolammonium 2,4,6-trichlorophenoxide salt. This

transformation from two distinct molecules into a salt significantly alters the overall

physicochemical properties, including solubility.

Solubility Profile
Direct quantitative solubility data for the 1:1 compound of 2,4,6-trichlorophenol and

triethanolamine in a wide range of organic solvents is not readily available in public literature.

However, by examining the solubility of the individual components, we can infer the likely

solubility characteristics of the salt.

Solubility of 2,4,6-Trichlorophenol (TCP)
2,4,6-Trichlorophenol is generally characterized by its low solubility in water and good solubility

in many organic solvents.[4][5][6][7] Its solubility is enhanced by the presence of chlorine

substituents, which increase its lipophilicity.[4]

Table 1: Quantitative Solubility of 2,4,6-Trichlorophenol (TCP) in Various Solvents[8]
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Solvent Solubility ( g/100 g)

Acetone 525

Methanol 525

Denatured Alcohol 400

Diacetone Alcohol 335

Benzene 113

Toluene 100

Pine Oil 163

Carbon Tetrachloride 37

Turpentine 37

Stoddard Solvent 16

Water (at 25 °C) 0.05

Data sourced from PubChem.[8]

TCP is also reported to be soluble in ethanol, ethyl ether, and acetic acid.[8]

Solubility of Triethanolamine (TEA)
Triethanolamine is a polar molecule due to its hydroxyl groups and is miscible with water in all

proportions.[3] It also exhibits good solubility in several polar organic solvents.

Table 2: Qualitative and Quantitative Solubility of Triethanolamine (TEA)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichlorophenol
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference

Water Miscible [3][9]

Methanol Miscible [9][10]

Acetone Miscible [9][10]

Chloroform Soluble [8]

Benzene Soluble [10]

Ether Soluble [10]

Carbon Tetrachloride Slightly Soluble [9][10]

n-Heptane Slightly Soluble [10]

Predicted Solubility of Einecs 301-950-1
The formation of the triethanolammonium salt of 2,4,6-trichlorophenol is expected to

significantly influence its solubility profile compared to its individual components. Amine salts of

phenols are often liquids or solids with different solubility characteristics than the parent

compounds.[11]

In Polar Protic Solvents (e.g., Ethanol, Methanol): Given that both TCP and TEA are soluble

to miscible in these solvents, the resulting salt is also expected to be highly soluble.

In Polar Aprotic Solvents (e.g., Acetone, DMSO): High solubility is also anticipated in these

solvents due to the polar nature of the salt and the good solubility of the individual

components.

In Nonpolar Solvents (e.g., Toluene, Hexane): The solubility in nonpolar solvents is likely to

be lower than that of TCP alone. While TCP has significant nonpolar character, the ionic

nature of the salt will decrease its affinity for nonpolar environments. However, some

solubility may still be observed due to the organic nature of the cation and anion.

In Water: The formation of the salt is expected to increase the aqueous solubility compared

to TCP. Phenolic salts, such as sodium phenoxide, are significantly more water-soluble than

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichlorophenol
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://www.benchchem.com/product/b12695141?utm_src=pdf-body
https://patents.google.com/patent/US2313988A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


their corresponding phenols.[12] While TCP has very low water solubility, the

triethanolammonium salt will be more polar and have a higher affinity for water.

Experimental Protocols for Solubility Determination
Accurate determination of solubility requires standardized experimental procedures. The

following sections outline methodologies for determining the solubility of a compound in

aqueous and organic solvents.

Determination of Solubility in Water (OECD Test
Guideline 105)
The OECD Test Guideline 105 is a widely accepted method for determining the water solubility

of chemical substances.[1][3][5] It comprises two primary methods: the Column Elution Method

and the Flask Method.

a) Column Elution Method (for solubilities below 10⁻² g/L):

Preparation: A column is filled with an inert support material coated with the test substance.

Elution: Water is passed through the column at a slow, controlled rate.

Analysis: The concentration of the substance in the eluate is determined using a suitable

analytical method (e.g., HPLC, GC, UV-Vis spectroscopy).

Equilibrium: The flow rate is varied to ensure that the measured solubility is independent of

the flow rate, indicating that saturation has been reached.

b) Flask Method (for solubilities above 10⁻² g/L):

Equilibration: An excess amount of the test substance is added to water in a flask. The flask

is then agitated at a constant temperature (typically 20 °C) for a sufficient period to reach

equilibrium (e.g., 24 hours).

Separation: The saturated solution is separated from the undissolved solid by centrifugation

or filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://en.wikipedia.org/wiki/Phenol
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The concentration of the substance in the clear aqueous phase is determined by a

suitable analytical method.

Diagram: Experimental Workflow for OECD 105 Flask Method

Start: Excess test
substance and water

Agitate at constant
temperature (e.g., 24h)

Centrifugation or
Filtration

Analyze concentration of
aqueous phase (e.g., HPLC)

End: Determine
water solubility

Click to download full resolution via product page

Caption: Workflow for determining water solubility using the OECD 105 Flask Method.

General Method for Determination of Solubility in
Organic Solvents
While no single standardized guideline equivalent to OECD 105 exists for all organic solvents,

a common laboratory procedure involves the following steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12695141?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A known mass of the test substance is placed in a vial.

Solvent Addition: A measured volume of the organic solvent is added incrementally to the

vial.

Dissolution: The mixture is agitated, and if necessary, gently heated to facilitate dissolution.

Observation: The point at which the substance completely dissolves is noted.

Calculation: The solubility is calculated based on the mass of the substance and the volume

of solvent required for complete dissolution.

For more precise quantitative measurements, a saturated solution can be prepared and

analyzed similarly to the OECD 105 Flask Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12695141?utm_src=pdf-body-img
https://www.benchchem.com/product/b12695141?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. filab.fr [filab.fr]

2. Phenols and amines | PPT [slideshare.net]

3. oecd.org [oecd.org]

4. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]

5. oecd.org [oecd.org]

6. pubs.acs.org [pubs.acs.org]

7. Page loading... [wap.guidechem.com]

8. 2,4,6-Trichlorophenol | C6H2Cl3OH | CID 6914 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]

11. US2313988A - Amine salts of phenols - Google Patents [patents.google.com]

12. Phenol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of Einecs 301-950-
1 in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12695141#solubility-of-einecs-301-950-1-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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